2-(2,4-Dichlorophenyl)-4-(thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine

• IUPAC Name: 2-(2,4-dichlorophenyl)-4-thiophen-2-yl-2,3-dihydro-1,5-benzothiazepine
• InChI: InChI=1S/C19H13Cl2NS2/c20-12-7-8-13(14(21)10-12)19-11-16(17-6-3-9-23-17)22-15-4-1-2-5-18(15)24-19/h1-10,19H,11H2
• InChI Key: VPUDQHKJMFDEHM-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC2=CC=CC=C2N=C1C3=CC=CS3)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C19H13Cl2NS2
• Molecular Weight: 390.3 g/mol

Description

2-(2,4-Dichlorophenyl)-4-(thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine, also known as L-741,626, is a chemical compound that belongs to the class of benzothiazepines. It has been studied extensively in the field of neuroscience and pharmacology due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(2,4-Dichlorophenyl)-4-(thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine involves its binding to the NK1 receptor, which is a G protein-coupled receptor that is widely distributed in the central and peripheral nervous systems. By blocking the activation of the NK1 receptor, 2-(2,4-Dichlorophenyl)-4-(thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine can modulate the release of various neurotransmitters, such as substance P, which are involved in the regulation of pain and mood.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2,4-Dichlorophenyl)-4-(thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine are primarily mediated through its interaction with the NK1 receptor. By blocking the activation of this receptor, it can modulate the release of various neurotransmitters, such as substance P, which are involved in the regulation of pain and mood. This can result in the alleviation of various neurological and psychiatric disorders, such as depression, anxiety, and substance abuse.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,4-Dichlorophenyl)-4-(thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine in lab experiments include its high potency and selectivity as an NK1 receptor antagonist, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, its limitations include its potential toxicity and limited solubility, which can affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for the research on 2-(2,4-Dichlorophenyl)-4-(thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine. One potential direction is to explore its therapeutic potential in the treatment of various neurological and psychiatric disorders, such as depression, anxiety, and substance abuse. Another direction is to investigate its mechanism of action in more detail, including its effects on other neurotransmitter systems and signaling pathways. Finally, the development of more potent and selective NK1 receptor antagonists based on the structure of 2-(2,4-Dichlorophenyl)-4-(thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine could lead to the discovery of new drugs for the treatment of various disorders.

Synthesis Methods

The synthesis of 2-(2,4-Dichlorophenyl)-4-(thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine involves the reaction of 2,4-dichlorobenzoyl chloride with 2-aminothiophenol in the presence of an organic base, followed by the cyclization of the resulting intermediate with 2-chloroacetaldehyde. The final product is obtained after purification through column chromatography.

Scientific Research Applications

2-(2,4-Dichlorophenyl)-4-(thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine has been extensively studied in the field of neuroscience and pharmacology due to its potential therapeutic applications. It has been found to act as a selective and potent antagonist of the NK1 receptor, which is involved in the regulation of pain and mood. This makes it a promising candidate for the treatment of various neurological and psychiatric disorders, such as depression, anxiety, and substance abuse.